4-((1H-Pyrrolo[2,3-B]pyridin-4-YL)oxy)-3-fluoroaniline

• CAS No.: 688781-75-1
• Molecular Formula: C13H10FN3O
• Molecular Weight: 243.24 g/mol
• IUPAC Name: 3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline
• InChI: InChI=1S/C13H10FN3O/c14-10-7-8(15)1-2-12(10)18-11-4-6-17-13-9(11)3-5-16-13/h1-7H,15H2,(H,16,17)
• InChI Key: HQYDVMOYLQJCFB-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1N)F)OC2=C3C=CNC3=NC=C2

Description

4-((1H-Pyrrolo[2,3-B]pyridin-4-YL)oxy)-3-fluoroaniline is a useful research compound. Its molecular formula is C13H10FN3O and its molecular weight is 243.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3.2 g (11.5 mmol) of {4-[(6-chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3-fluoro-phenyl}amine (from example XXXI) are dissolved in ethanol at 50° C. The solution is then allowed to cool to RT, and 2.45 g (2.30 mmol) of 10% palladium on activated carbon are added. The mixture is hydrogenated overnight under a hydrogen pressure of 2 bar. The palladium is then filtered off with suction through kieselguhr and washed with ethanol, and the filtrate is concentrated.

Synthesis routes and methods II

Procedure details

543 mg (3.56 mmol) of 4-chloro-1H-pyrrolo[2,3-b]pyridine (from example XVIII, 905 mg (7.12 mmol) of 3-fluoro-4-hydroxyaniline and 399 mg (7.12 mmol) of powdered potassium hydroxide are heated at 260° C. for 8 hours. Another 905 mg (7.12 mmol) of 3-fluoro-4-hydroxyaniline and 200 mg (3.56 mmol) of powdered potassium hydroxide are added, and the mixture is reacted at 260° C. for another 8 h. For work-up, the mixture is cooled to room temperature, diluted with water and extracted three times with ethyl acetate. The organic phase is dried over magnesium sulfate and concentrated using a rotary evaporator. The residue is purified by preparative HPLC. The fractions which, according to LC-MS, contain 39% of product are used without further purification for the next reaction.

Synthesis routes and methods III

Procedure details

To a suspension of 4-(2-fluoro-4-nitrophenoxy)-1H-pyrrolo[2,3-b]pyridine (300 mg, 1.1 mmol) in tetrahydrofuran (5 mL) and methanol (10 mL), were added zinc powder (350 mg, 5.5 mmol) and ammonium chloride (294 mg, 5.5 mmol). The mixture was stirred at rt overnight. The mixture was filtered through a pad of Celite®, rinsed with methanol. The filtrate was concentrated. The product was purified by flash column chromatography (silica gel, 1–5% MeOH in CH2Cl2) to afford the desired product (205 mg, 77%) as an off-white solid. MS(ESI+) m/z 244 (M+H)+.

Synthesis routes and methods IV

Procedure details

3.2 g (11.5 mmol) of 4-[(6-chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3-fluoroaniline are dissolved in ethanol at 50° C. The solution is then allowed to cool to RT, and 2.45 g (2.30 mmol) of 10% palladium-on-carbon are added. The mixture is hydrogenated under a hydrogen pressure of 2 bar overnight. The mixture is, then filtered off with suction through kieselguhr, the kieselguhr is washed with ethanol and the filtrate is concentrated.